Cas no 851804-06-3 (1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one)

• Product name: 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• CAS No: 851804-06-3
• MF: C₁₈H₁₇ClN₂O₂S
• MW: 360.857782125473
• CID: 6031578
• PubChem ID: 4522914

1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• 1-[2-[(2-chlorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-2-phenoxyethanone
• 1-(2-((2-chlorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethanone
• F0630-1076
• 1-(2-{[(2-chlorophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one
• 851804-06-3
• AKOS024589062

• Inchi： 1S/C18H17ClN2O2S/c19-16-9-5-4-6-14(16)13-24-18-20-10-11-21(18)17(22)12-23-15-7-2-1-3-8-15/h1-9H,10-13H2
• InChI Key： JJLZBZNLAKFFPR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CSC1=NCCN1C(COC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.0699267g/mol
• Monoisotopic Mass: 360.0699267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 67.2Ų

Additional information on 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one

Recent Advances in the Study of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one (CAS: 851804-06-3)

The compound 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one (CAS: 851804-06-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique imidazole and phenoxy structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of investigation has been the compound's role as a potential kinase inhibitor. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one exhibits selective inhibition against specific kinase targets, with notable efficacy in suppressing tumor cell proliferation. These findings suggest that the compound could serve as a scaffold for the development of novel anticancer agents.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as an anti-inflammatory agent. Molecular docking studies have revealed that it interacts with key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-κB), which are central to the inflammatory response. Animal models of inflammation have further corroborated these findings, showing a significant reduction in inflammatory markers upon administration of the compound. These results underscore its dual therapeutic potential in both oncology and immunology.

The synthetic accessibility of 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one has also been a focal point of recent studies. Researchers have developed optimized synthetic routes that improve yield and purity while reducing the environmental impact of the production process. Green chemistry approaches, such as the use of catalytic reagents and solvent-free conditions, have been successfully employed to enhance the sustainability of its synthesis. These advancements are critical for scaling up production and facilitating further preclinical and clinical evaluations.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have indicated that its bioavailability and metabolic stability require further optimization to ensure effective therapeutic delivery. Additionally, comprehensive toxicity profiling is necessary to assess its safety profile in humans. Ongoing research is addressing these issues through structural modifications and formulation strategies aimed at improving its drug-like properties.

In conclusion, 1-(2-{(2-chlorophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazol-1-yl)-2-phenoxyethan-1-one (CAS: 851804-06-3) represents a promising candidate for drug development, with demonstrated efficacy in kinase inhibition and anti-inflammatory activity. Continued research efforts are essential to overcome existing challenges and unlock its full therapeutic potential. This compound exemplifies the intersection of chemical innovation and biological application, offering exciting opportunities for advancing treatments in oncology and inflammation.